Cas no 61717-02-0 (1H-Pyrazole-4-carboxamide, 1-butyl-3-nitro-)

61717-02-0 structure
Product name:1H-Pyrazole-4-carboxamide, 1-butyl-3-nitro-
1H-Pyrazole-4-carboxamide, 1-butyl-3-nitro- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxamide, 1-butyl-3-nitro-
- 1-butyl-3-nitropyrazole-4-carboxamide
- DTXSID90814719
- 1-Butyl-3-nitro-1H-pyrazole-4-carboxamide
- 61717-02-0
-
- Inchi: InChI=1S/C8H12N4O3/c1-2-3-4-11-5-6(7(9)13)8(10-11)12(14)15/h5H,2-4H2,1H3,(H2,9,13)
- InChI Key: AIWKPOPTHLMABM-UHFFFAOYSA-N
- SMILES: CCCCN1C=C(C(=N1)[N+](=O)[O-])C(=O)N
Computed Properties
- Exact Mass: 212.09106
- Monoisotopic Mass: 212.09094026g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 104.05
1H-Pyrazole-4-carboxamide, 1-butyl-3-nitro- Related Literature
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2. Book reviews
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Kathryn J. Arm,J. A. Gareth Williams Chem. Commun., 2005, 230-232
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Ture R. Munter,Thomas Bligaard,Claus H. Christensen,Jens K. Nørskov Phys. Chem. Chem. Phys., 2008,10, 5202-5206
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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